(2,5-Dichlorophenyl)phosphonic acid dimethyl ester
Description
(2,5-Dichlorophenyl)phosphonic acid dimethyl ester is an organophosphorus compound with the molecular formula C8H9Cl2O3P It is a derivative of phosphonic acid and is characterized by the presence of two chlorine atoms on the phenyl ring and two methoxy groups attached to the phosphorus atom
Preparation Methods
Synthetic Routes and Reaction Conditions: (2,5-Dichlorophenyl)phosphonic acid dimethyl ester can be synthesized through the reaction of 1,4-dichlorobenzene with dimethyl phosphite. The reaction typically involves the use of a catalyst and is carried out under
Properties
IUPAC Name |
1,4-dichloro-2-dimethoxyphosphorylbenzene |
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InChI |
InChI=1S/C8H9Cl2O3P/c1-12-14(11,13-2)8-5-6(9)3-4-7(8)10/h3-5H,1-2H3 |
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| Source | PubChem | |
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InChI Key |
YLGDTVHSGCLACX-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
COP(=O)(C1=C(C=CC(=C1)Cl)Cl)OC |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2O3P |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.03 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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